4-Morpholino-2-nitrobenzonitrile

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 4-morpholin-4-yl-2-nitrobenzonitrile
• InChI: InChI=1S/C11H11N3O3/c12-8-9-1-2-10(7-11(9)14(15)16)13-3-5-17-6-4-13/h1-2,7H,3-6H2
• InChI Key: AHAKSKWSLHPGIM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=C(C=C2)C#N)[N+](=O)[O-]

Description

4-Morpholino-2-nitrobenzonitrile is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2,4-dinitrobenzonitrile 4.20 g (21.75 mmol) and morpholine 5.7 mL (66.0 mmol) in N,N-dimethylformamide 20 mL was stirred at room temperature for 20 hours. The reaction mixture was poured into water. The precipitate was collected and washed with water to give the title compound 4.20 g as orange solid. Yield 74.5%.

Synthesis routes and methods III

Procedure details

To a stirred solution of 4-chloro-2-nitrobenzonitrile (2.0 g, 11 mmol) in THF (40 mL) was added morpholine (1.0 g, 11 mmol). The reaction was heated at reflux overnight. After this time the reaction was cooled to rt and then it was partitioned between EtOAc (150 mL) and NaHCO3 (50 mL, satd aq. solution). The separated organic layer was dried over magnesium sulfate, filtered and evaporated in vacuo. Column chromatography (hexanes:EtOAc, 1:0 to 1:1) gave 4-morpholino-2-nitrobenzonitrile.